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Compound of Interest

Compound Name:
Benzyl 3-formylpyrrolidine-1-

carboxylate

Cat. No.: B1275099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a certified Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). It is compiled

from publicly available data for research and development professionals. Users should always

consult the official SDS from their supplier before handling this chemical and ensure they are

fully trained in laboratory safety procedures.

Chemical Identification and Properties
Benzyl 3-formylpyrrolidine-1-carboxylate is a heterocyclic building block utilized in the

synthesis of various pharmaceutical compounds.[1] Its functionalized pyrrolidine structure

makes it a valuable intermediate in medicinal chemistry.[2]
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Property Value Source

CAS Number 276872-86-7 [3][4]

Molecular Formula C13H15NO3 [2][3][4]

Molecular Weight 233.26 g/mol [2][3]

Appearance
Not specified (likely a solid or

oil)

Purity Typically ≥97% [3]

Hazard Identification and Safety Precautions
While specific toxicological data for Benzyl 3-formylpyrrolidine-1-carboxylate is limited, it is

classified with a "Warning" signal word and as an "Irritant" under the Globally Harmonized

System (GHS).[2][3] Standard laboratory precautions for handling potentially hazardous

chemicals should be strictly followed.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Irritant Warning

May cause skin and

eye irritation. May be

harmful if swallowed

or inhaled.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling this compound. The

following PPE is recommended to minimize exposure.
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Figure 1: Recommended Personal Protective Equipment Workflow.

Handling and Storage
Proper handling and storage are essential to maintain the integrity of the compound and

ensure a safe laboratory environment.

Handling: Use only in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of vapors.[5][6] Avoid contact with skin and eyes.[6] Prevent the formation of

dust and aerosols.[6]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][6] Store at

room temperature, sealed in a dry environment.[3] Incompatible materials to avoid include

strong oxidizing agents, bases, and metals.[5]

First Aid Measures
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In the event of exposure, immediate and appropriate first aid is crucial. The following

procedures are recommended based on general guidelines for similar chemical compounds.

Exposure Event

First Aid Actions

Exposure Occurs

Eye Contact:
Flush with water for 15+ minutes.

Skin Contact:
Wash with soap and water.

Inhalation:
Move to fresh air.

Ingestion:
Do NOT induce vomiting.

Seek Immediate Medical Attention

If irritation persists If breathing is difficult

Click to download full resolution via product page

Figure 2: General First Aid Procedures for Chemical Exposure.

Accidental Release Measures
In case of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[6]

Remove all sources of ignition.[5][6] Absorb the spill with an inert absorbent material and place

it in a suitable, closed container for disposal.[5] Do not flush into the sewer system.[5]

Fire-Fighting Measures
This material may be combustible.[5] In case of a fire, use dry chemical, carbon dioxide, or

alcohol-resistant foam as extinguishing media.[6] Firefighters should wear self-contained

breathing apparatus and full protective gear.[5] Thermal decomposition can lead to the release

of irritating gases and vapors, including carbon monoxide and carbon dioxide.[5]

Experimental Protocols: General Safe Handling
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While specific experimental protocols for the toxicological assessment of Benzyl 3-
formylpyrrolidine-1-carboxylate are not publicly available, a general workflow for its safe

handling in a research setting is outlined below.
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Figure 3: General Laboratory Workflow for Safe Handling.
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Toxicological and Ecological Information
Detailed toxicological and ecological data for Benzyl 3-formylpyrrolidine-1-carboxylate are

not available in the public domain.[6] As with many research chemicals, its toxicological

properties have not been fully investigated.[7] It is advised to handle it as a potentially

hazardous substance and prevent its release into the environment.[6] Some related

compounds are noted to be toxic to aquatic organisms and may cause long-term adverse

effects in the aquatic environment.[5]

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Do not allow it to enter drains or waterways.[6] Contaminated packaging should be

treated as the chemical itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1275099#benzyl-3-formylpyrrolidine-1-carboxylate-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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